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Compound of Interest

Compound Name: Butyl 2-methylbutyrate

CAS No.: 15706-73-7

Cat. No.: B1214727

Get Quote

Welcome to the technical support center for the biocatalytic production of Butyl 2-
methylbutyrate. This flavor ester, known for its fruity, apple-like aroma, is of significant interest

in the food, beverage, and cosmetic industries.[1][2][3] Enzymatic synthesis offers a green and

highly selective alternative to traditional chemical methods.[4][5]

This guide is designed for researchers, scientists, and drug development professionals to

navigate the common challenges encountered during experimental work. It provides in-depth,

field-tested insights and actionable troubleshooting protocols to optimize your enzymatic

esterification reactions.

Section 1: The Core Reaction - Fundamentals of
Esterification
The biocatalytic synthesis of Butyl 2-methylbutyrate involves the esterification of 1-butanol

with 2-methylbutyric acid, catalyzed by a lipase enzyme. Lipases (triacylglycerol

acylhydrolases, EC 3.1.1.3) are highly efficient biocatalysts that, under low-water conditions,

can reverse their natural hydrolytic function to synthesize esters.[5][6]
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The reaction follows a Ping-Pong Bi-Bi mechanism, where the enzyme first forms an acyl-

enzyme intermediate with the carboxylic acid, releasing a water molecule.[7][8] Subsequently,

the alcohol (1-butanol) acts as a nucleophile, attacking the intermediate to form the ester and

regenerate the free enzyme.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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